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Compound of Interest

Compound Name: 2',4'-Dihydroxyacetophenone

Cat. No.: B1213075 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 2',4'-
Dihydroxyacetophenone (CAS 89-84-9), also known as Resacetophenone or 4-

Acetylresorcinol. The information is compiled from various safety data sheets and scientific

resources to ensure a thorough understanding of the compound's properties and potential

hazards.

Chemical and Physical Properties
2',4'-Dihydroxyacetophenone is a dihydroxyacetophenone that is acetophenone carrying

hydroxy substituents at positions 2' and 4'[1][2]. It appears as a yellow-brown to reddish-brown

fine crystalline powder[1]. It is stable under recommended storage conditions[3][4].
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Property Value Source

Molecular Formula C8H8O3

Molecular Weight 152.15 g/mol

Appearance Red brown powder solid

Odor Odorless

Melting Point 143 - 147 °C (289.4 - 296.6 °F)

Boiling Point No information available

Density 1.18 g/mL at 25 °C

Water Solubility

Slowly decomposes in water.

Will likely be mobile in the

environment due to its water

solubility.

Solubility in other solvents

Soluble in hot alcohol,

pyridine, and glacial acetic

acid. Nearly insoluble in ether,

benzene, and chloroform.

Hazard Identification and Classification
2',4'-Dihydroxyacetophenone is classified as an irritant. It may be harmful if swallowed and

causes skin irritation, serious eye damage, and may cause respiratory irritation.
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Hazard Classification Category GHS Hazard Statement

Acute Oral Toxicity Category 5
H303: May be harmful if

swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 1 / 2

H318: Causes serious eye

damage / H319: Causes

serious eye irritation

Specific target organ toxicity –

single exposure

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation

Signal Word: Danger/Warning

HMIS Classification:

Health hazard: 2

Flammability: 0

Physical hazards: 0

NFPA Rating:

Health hazard: 2

Fire: 0

Reactivity Hazard: 0

Toxicological Data
The toxicological properties of 2',4'-Dihydroxyacetophenone have not been thoroughly

investigated. However, some acute toxicity data is available. No component of this product

present at levels greater than or equal to 0.1% is identified as a probable, possible or

confirmed human carcinogen by IARC, ACGIH, NTP, or OSHA.
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Test Species Route Value Source

LD50 (Lethal

Dose, 50%)
Rat Oral 2830 mg/kg

TDLo (Lowest

published toxic

dose)

Rat Subcutaneous

20 mg/kg

(female, 4 days

pre-mating)

Standard Draize

test
Rabbit Eye 500 mg (Severe)

Reproductive Toxicity: Maternal effects on the ovaries, fallopian tubes, uterus, cervix, and

vagina have been recorded in rats following subcutaneous administration.

Experimental Protocols
Detailed experimental protocols for the cited toxicological studies are not available in the

provided safety data sheets. However, standardized methodologies are typically followed for

such assessments.

Acute Oral Toxicity (LD50) - General Protocol Outline:

A standardized procedure, such as those outlined by the Organisation for Economic Co-

operation and Development (OECD) Guideline 420 (Acute Oral Toxicity - Fixed Dose

Procedure), is generally employed.
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General Workflow for Acute Oral Toxicity (LD50) Assessment

Preparation

Experiment

Analysis

Animal Selection and Acclimatization

Dose Formulation and Range Finding

Dosing of Animals

Observation for Clinical Signs of Toxicity and Mortality

Data Collection and Necropsy

LD50 Calculation

report

Final Report

Click to download full resolution via product page

Caption: General workflow for an acute oral toxicity (LD50) study.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1213075?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling and Emergency Procedures
Proper handling and storage are crucial to minimize exposure and risk.

Handling:

Avoid contact with skin and eyes.

Avoid formation of dust and aerosols.

Provide appropriate exhaust ventilation at places where dust is formed.

Wear protective gloves, eye protection, and face protection.

Wash hands thoroughly after handling.

Storage:

Store in a cool, dry, and well-ventilated place.

Keep container tightly closed.

Store away from incompatible materials such as oxidizing agents, bases, and strong

reducing agents.
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Safe Handling and Storage Workflow

Receive Chemical

Store in a cool, dry, well-ventilated area in a tightly sealed container

Handle with appropriate PPE (gloves, eye protection) in a ventilated area

Use in experiment

Return to storage

Dispose of waste according to regulations

End
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Emergency First Aid Procedures

Emergency First Aid Procedures

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air. If not breathing, give artificial respiration. Wash off with soap and plenty of water. Remove contaminated clothing. Rinse immediately with plenty of water for at least 15 minutes. Clean mouth with water. Do not induce vomiting.

Get Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Safety Guide: 2',4'-Dihydroxyacetophenone
(CAS 89-84-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213075#2-4-dihydroxyacetophenone-cas-number-
89-84-9-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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